(1,2-Dibromo-1,2,2-trifluoroethyl)benzene

• IUPAC Name: (1,2-dibromo-1,2,2-trifluoroethyl)benzene
• InChI: InChI=1S/C8H5Br2F3/c9-7(11,8(10,12)13)6-4-2-1-3-5-6/h1-5H
• InChI Key: ZZYJTIGMBINNQL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C(F)(F)Br)(F)Br
• Molecular Formula: C8H5Br2F3
• DSSTOX Substance ID: DTXSID10371617
• Molecular Weight: 317.93 g/mol
• CAS RN: 40193-72-4

Description

“(1,2-Dibromo-1,2,2-trifluoroethyl)benzene” is a chemical compound with the molecular formula C8H6BrF3. It is also known as 1-bromo-3-(2,2,2-trifluoroethoxy)benzene. The compound is a liquid at room temperature.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: 1S/C8H6BrF3/c9-7(8(10,11)12)6-4-2-1-3-5-6/h1-5,7H. This indicates that the compound consists of a benzene ring with a bromo-trifluoroethyl group attached.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 239.03 and a density of 1.555 g/mL at 25 °C. The refractive index n20/D is 1.487.

Scientific Research Applications

Synthesis of New Compounds

1,2-Dibromo-1,2,2-trifluoroethyl)benzene is utilized in the synthesis of new chemical compounds. For example, it has been involved in the creation of new compounds such as 1,3-dibromo-5-(ferrocenylethynyl)benzene and 1-bromo-3,5-bis(ferrocenylethynyl)benzene through palladium-catalyzed cross-coupling reactions (Fink et al., 1997).

Molecular Junction Conductance Studies

This compound also plays a role in studying molecular junction conductance. For instance, benzene-1,4-dithiol molecules have been assembled onto gold electrodes to form a gold-sulfur-aryl-sulfur-gold system, allowing for the observation of charge transport through the molecules, an essential aspect of molecular-scale electronics (Reed et al., 1997).

Liquid Mixture Structure Analysis

Research involving the structure of liquid mixtures, such as the mixtures of 1,3-dimethylimidazolium hexafluorophosphate with benzene, uses 1,2-Dibromo-1,2,2-trifluoroethyl)benzene as a reference or comparison point. These studies focus on how benzene alters the ionic liquid structure, particularly in cation-cation interactions (Deetlefs et al., 2005).

Ambient Air Analysis

The compound is also used in environmental studies, such as the simultaneous determination of benzene and trace concentrations of 1,2-dibromoethane and 1,2-dichloroethane in ambient air. This involves gas chromatography-mass spectrometry, highlighting its importance in monitoring air quality and pollution levels (Jonsson & Berg, 1980).

Formation of Diverse Glycosidic Linkages

In the field of biochemistry, this compound aids in the formation of glycosyl triflates and diverse glycosidic linkages, playing a critical role in the study and manipulation of carbohydrates and related biochemical processes (Crich & Smith, 2001).

Safety and Hazards

“(1,2-Dibromo-1,2,2-trifluoroethyl)benzene” is classified as a skin irritant, eye irritant, and may cause respiratory irritation. Precautionary measures include avoiding breathing fumes, mist, spray, vapors, washing skin thoroughly after handling, and using only outdoors or in a well-ventilated area.